1-(2-ethoxyphenyl)-4-({1-[(5-methyl-2-furyl)methyl]-4-piperidinyl}carbonyl)piperazine oxalate

• IUPAC Name: [4-(2-ethoxyphenyl)piperazin-1-yl]-[1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl]methanone;oxalic acid
• InChI: InChI=1S/C24H33N3O3.C2H2O4/c1-3-29-23-7-5-4-6-22(23)26-14-16-27(17-15-26)24(28)20-10-12-25(13-11-20)18-21-9-8-19(2)30-21;3-1(4)2(5)6/h4-9,20H,3,10-18H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: QKAVOPBNKZMGJE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)C(=O)C3CCN(CC3)CC4=CC=C(O4)C.C(=O)(C(=O)O)O
• Molecular Formula: C26H35N3O7
• Molecular Weight: 501.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an ethoxyphenyl group, a piperazine ring, and a furanyl group. These groups are common in many pharmaceuticals and other biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups. The ethoxyphenyl group would provide aromatic character, the piperazine ring would introduce a basic nitrogen, and the furanyl group could participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Some general predictions can be made based on the functional groups present. For example, the presence of a piperazine ring suggests that the compound might be a solid at room temperature, and the ethoxyphenyl group suggests that it might have some degree of solubility in organic solvents.

Mechanism of Action

The mechanism of action of this compound is not clear without more specific information. Many compounds with similar functional groups are biologically active, but the exact effects would depend on the specific arrangement of these groups and the overall structure of the molecule.

Future Directions

The potential applications and future directions for this compound would depend on its exact properties and biological activity. Compounds with similar functional groups are often studied for their potential as pharmaceuticals, so this could be one possible direction for future research.